Cas no 1604742-41-7 ((2S)-1-(oxan-2-yl)propan-2-amine)

• Product Name: (2S)-1-(oxan-2-yl)propan-2-amine
• CAS No: 1604742-41-7
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 5941411
• PubChem ID: 104932041
• Update Time: 2025-06-11

(2S)-1-(oxan-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(oxan-2-yl)propan-2-amine
• EN300-1847862
• 1604742-41-7

• Inchi： 1S/C8H17NO/c1-7(9)6-8-4-2-3-5-10-8/h7-8H,2-6,9H2,1H3/t7-,8?/m0/s1
• InChI Key： OXQKRTOQVICLFG-JAMMHHFISA-N
• SMILES： O1CCCCC1C[C@H](C)N

Computed Properties

• Exact Mass: 143.131014166g/mol
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 35.2Ų

Additional information on (2S)-1-(oxan-2-yl)propan-2-amine

Comprehensive Overview of (2S)-1-(oxan-2-yl)propan-2-amine (CAS No. 1604742-41-7)

(2S)-1-(oxan-2-yl)propan-2-amine, with the CAS number 1604742-41-7, is a chiral amine compound that has garnered significant attention in pharmaceutical and organic chemistry research. This compound, characterized by its oxan-2-yl (tetrahydropyran) moiety and (2S)-configuration, is a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features make it a valuable building block for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The growing interest in chiral amines like (2S)-1-(oxan-2-yl)propan-2-amine stems from their ability to impart stereoselectivity in drug molecules, a critical factor in modern precision medicine. Researchers are increasingly exploring its potential in asymmetric synthesis, where it serves as a key precursor for pharmaceutical intermediates. Recent studies highlight its role in optimizing drug bioavailability and reducing off-target effects, aligning with the industry's shift toward patient-centric therapies.

From a synthetic chemistry perspective, the compound’s oxan-2-yl group enhances solubility and stability, addressing common challenges in formulation development. This property is particularly relevant in the context of oral drug delivery, a hot topic in pharmacokinetics discussions. Analysts note that CAS 1604742-41-7 is frequently referenced in patents related to neuroprotective agents and G-protein-coupled receptor (GPCR) modulators, reflecting its commercial and scientific relevance.

Environmental and regulatory considerations also play a role in the compound’s applications. Unlike many traditional amines, (2S)-1-(oxan-2-yl)propan-2-amine exhibits favorable green chemistry metrics, such as reduced toxicity and biodegradability. This aligns with the sustainable chemistry movement, a major focus for pharmaceutical manufacturers seeking EPA-compliant processes. Its synthesis often employs catalytic asymmetric methods, minimizing waste and energy consumption—a response to the demand for eco-friendly synthesis.

In the context of market trends, the demand for high-purity chiral amines like 1604742-41-7 is rising, driven by advancements in biologics and small-molecule drugs. Suppliers emphasize its use in high-throughput screening libraries, catering to AI-driven drug discovery platforms. The compound’s patent landscape reveals collaborations between academia and biotech firms, underscoring its role in translational research.

For researchers, practical considerations include the compound’s storage conditions (typically under inert atmosphere) and handling protocols. Analytical techniques like HPLC and chiral chromatography are essential for verifying its enantiomeric purity, a critical parameter in GMP compliance. These details are frequently searched in scientific databases, reflecting the compound’s niche yet expanding applications.

Looking ahead, (2S)-1-(oxan-2-yl)propan-2-amine is poised to remain a focal point in medicinal chemistry. Its integration into fragment-based drug design and covalent inhibitor strategies highlights its adaptability. As the industry prioritizes targeted therapies and personalized medicine, this compound’s significance will likely grow, supported by ongoing structure-activity relationship (SAR) studies.